Cas no 873006-01-0 (2-iodo-4-(trifluoromethyl)benzaldehyde)

2-iodo-4-(trifluoromethyl)benzaldehyde structure

873006-01-0 structure

Product Name:2-iodo-4-(trifluoromethyl)benzaldehyde

CAS No:873006-01-0

MF:C₈H₄F₃IO

MW:300.016445159912

MDL:MFCD18398121

CID:1882560

PubChem ID:59350810

Update Time:2024-10-26

2-iodo-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Iodo-4-(trifluoromethyl)benzaldehyde
- 2-Iodo-4-(trifluoromethyl)benzaldehyde (ACI)
- 2-Iodo-4-trifluoromethylbenzaldehyde
- AKOS027339574
- MFCD18398121
- 2-iodo-4-trifluoromethyl-benzaldehyde
- CL8985
- DTXSID00731605
- 4-Formyl-3-iodobenzotrifluoride, 2-Iodo-alpha,alpha,alpha-trifluoro-p-tolualdehyde
- GS-5507
- Benzaldehyde, 2-iodo-4-(trifluoromethyl)-
- DB-088246
- SCHEMBL707947
- CS-0060419
- 873006-01-0
- EN300-3367057
- 2-iodo-4-(trifluoromethyl)benzaldehyde
- MDL： MFCD18398121
- Inchi： 1S/C8H4F3IO/c9-8(10,11)6-2-1-5(4-13)7(12)3-6/h1-4H
- InChI Key： YXBXQINPERBCIR-UHFFFAOYSA-N
- SMILES： O=CC1C(I)=CC(C(F)(F)F)=CC=1

Computed Properties

Exact Mass: 299.92590g/mol
Monoisotopic Mass: 299.92590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 17.1Å²

2-iodo-4-(trifluoromethyl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014000440-1g	2-Iodo-4-(trifluoromethyl)benzaldehyde	873006-01-0	95%	1g	$638.00	2023-08-31
Alichem	A014000440-5g	2-Iodo-4-(trifluoromethyl)benzaldehyde	873006-01-0	95%	5g	$1910.33	2023-08-31
Alichem	A014000440-25g	2-Iodo-4-(trifluoromethyl)benzaldehyde	873006-01-0	95%	25g	$5716.33	2023-08-31
TRC	I738153-50mg	2-Iodo-4-(Trifluoromethyl)Benzaldehyde	873006-01-0		50mg	$ 50.00	2022-06-04
TRC	I738153-100mg	2-Iodo-4-(Trifluoromethyl)Benzaldehyde	873006-01-0		100mg	$ 70.00	2022-06-04
TRC	I738153-500mg	2-Iodo-4-(Trifluoromethyl)Benzaldehyde	873006-01-0		500mg	$ 230.00	2022-06-04
Apollo Scientific	PC10680-1g	2-Iodo-4-(trifluoromethyl)benzaldehyde	873006-01-0	95%	1g	£38.00	2025-02-19
Apollo Scientific	PC10680-5g	2-Iodo-4-(trifluoromethyl)benzaldehyde	873006-01-0	95%	5g	£146.00	2025-02-19
abcr	AB448253-1 g	2-Iodo-4-trifluoromethylbenzaldehyde; .	873006-01-0		1g	€182.10	2023-07-18
abcr	AB448253-5 g	2-Iodo-4-trifluoromethylbenzaldehyde; .	873006-01-0		5g	€605.30	2023-07-18

2-iodo-4-(trifluoromethyl)benzaldehyde Production Method

Production Method 1

1383707-89-8

873006-01-0

Reaction Conditions

1.1 Reagents: Zirconocene chloride hydride Solvents: Tetrahydrofuran ; rt
1.2 Solvents: Water ; rt

Reference

Phosphine/Palladium-Catalyzed Syntheses of Alkylidene Phthalans, 3-Deoxyisoochracinic Acid, Isoochracinic Acid, and Isoochracinol

Fan, Yi Chiao; Kwon, Ohyun, Organic Letters, 2012, 14(13), 3264-3267

Production Method 2

873005-49-3

873006-01-0

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 16 h, rt

Reference

Regioselective Tandem C-H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles

Zhu, Bin-Bin; Ye, Wen-Bo; He, Zhi-Tao ; Zhang, Shu-Sheng; Feng, Chen-Guo ; et al, ACS Catalysis, 2021, 11(19), 12123-12132

Production Method 3

54507-44-7

873006-01-0

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 10 min, 0 °C; 15 h, rt
1.2 Reagents: Methanol ; rt
1.3 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ; rt; 62 h, rt

Reference

Iodolopyrazolium Salts: Synthesis, Derivatizations and Applications

Boelke, Andreas; Kuczmera, Thomas J.; Caspers, Lucien D.; Lork, Enno; Nachtsheim, Boris J., Organic Letters, 2020, 22(18), 7261-7266

Production Method 4

54507-44-7

873006-01-0

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 10 min, 0 °C; 15 h, rt
1.2 Reagents: Methanol ; rt
1.3 Reagents: Sodium carbonate Solvents: Water ; rt
1.4 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ; rt; 62 h, rt

Reference

Iodolopyrazolium salts - synthesis, derivatizations and applications

Boelke, Andreas; Kuczmera, Thomas J.; Caspers, Lucien D.; Lork, Enno; Nachtsheim, Boris J., ChemRxiv, 2020, 1, 1-14

Production Method 5

1192931-87-5

873006-01-0

Reaction Conditions

1.1 Reagents: Methyl triflate Solvents: Dichloromethane ; 2 h, rt; rt → 0 °C
1.2 Reagents: Sodium borohydride Solvents: Methanol , Tetrahydrofuran ; 1 h
1.3 Reagents: Ammonium chloride Solvents: Water
1.4 Reagents: Oxalic acid Solvents: Tetrahydrofuran , Water ; 24 h, rt

Reference

Molybdenum(0)-Promoted Carbonylative Cyclization of o-Haloaryl- and β-Haloalkenylimine Derivatives by Oxidative Addition of a Carbon(sp2)-Halogen Bond: Preparation of Two Types of γ-Lactams

Takaya, Jun; Sangu, Kenichiro; Iwasawa, Nobuharu, Angewandte Chemie, 2009, 48(38), 7090-7093

Production Method 6

61500-87-6

873006-01-0

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Acetonitrile ; rt → 0 °C
1.2 Reagents: Sodium nitrite , Potassium iodide Solvents: Water ; 10 min, 0 °C; rt
1.3 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Water ; pH 9 - 10, rt
1.4 Reagents: Diisobutylaluminum hydride Solvents: Toluene ; -78 °C; 2.5 h, -78 °C; > -78 °C; 15 min, > -78 °C
1.5 Reagents: Ammonium chloride Solvents: Water
1.6 Reagents: Silica , Pyridinium chlorochromate Solvents: Dichloromethane ; 0 °C; 2 h, rt

Reference

F- Nucleophilic-Addition-Induced [3 + 2] Annulation: Direct Access to CF3-Substituted Indenes

Tang, Hai-Jun; Zhang, Yu-Feng; Jiang, Yi-Wen; Feng, Chao, Organic Letters, 2018, 20(17), 5190-5193